Cas no 2870712-10-8 (2-Propen-1-amine, 3-(5-fluoro-2-pyridinyl)-, hydrochloride (1:1))

• Product Name: 2-Propen-1-amine, 3-(5-fluoro-2-pyridinyl)-, hydrochloride (1:1)
• CAS No: 2870712-10-8
• MF: C₈H₁₀ClFN₂
• MW: 188.629804134369
• CID: 6423661
• Update Time: 2025-05-26

2-Propen-1-amine, 3-(5-fluoro-2-pyridinyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-amine, 3-(5-fluoro-2-pyridinyl)-, hydrochloride (1:1)

• Inchi： 1S/C8H9FN2.ClH/c9-7-3-4-8(11-6-7)2-1-5-10;/h1-4,6H,5,10H2;1H
• InChI Key： UKOZXNRHDMBVRS-UHFFFAOYSA-N
• SMILES： C(N)C=CC1=NC=C(F)C=C1.[H]Cl

Additional information on 2-Propen-1-amine, 3-(5-fluoro-2-pyridinyl)-, hydrochloride (1:1)

Introduction to 2-Propen-1-amine, 3-(5-fluoro-2-pyridinyl)-, hydrochloride (1:1) and Its Significance in Modern Chemical Research

2-Propen-1-amine, 3-(5-fluoro-2-pyridinyl)-, hydrochloride (1:1), identified by its CAS number 2870712-10-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a fluorinated pyridine moiety and an amine functional group, has garnered attention due to its potential applications in the development of novel therapeutic agents. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry.

The structural framework of 2-propen-1-amine, 3-(5-fluoro-2-pyridinyl)-, hydrochloride (1:1) incorporates a versatile double bond system and a fluorinated pyridine ring, which are common motifs in drug discovery. The presence of the fluorine atom introduces unique electronic and steric properties, influencing both the reactivity and pharmacokinetic behavior of the compound. This feature has made it a subject of extensive research for medicinal chemists seeking to optimize bioactivity and metabolic stability.

In recent years, the demand for fluorinated heterocycles in pharmaceuticals has surged due to their ability to modulate receptor binding affinity and metabolic resistance. The 5-fluoro-2-pyridinyl substituent in this compound is particularly noteworthy, as it has been shown to enhance binding interactions with biological targets. Studies have demonstrated that fluorine substitution can improve the pharmacological profile of small molecules by increasing their lipophilicity and reducing their susceptibility to enzymatic degradation.

The synthesis of 2-propen-1-amine, 3-(5-fluoro-2-pyridinyl)-, hydrochloride (1:1) involves sophisticated organic transformations that highlight the intersection of synthetic methodology and medicinal chemistry. Researchers have explored various routes to construct the amine group while maintaining the integrity of the pyridine ring. One notable approach involves nucleophilic addition reactions followed by deprotonation steps to achieve high yields and purity. These synthetic strategies are crucial for producing compounds suitable for preclinical testing.

Recent advancements in computational chemistry have further illuminated the potential of 2-propen-1-amine, 3-(5-fluoro-2-pyridinyl)-, hydrochloride (1:1) as a lead compound. Molecular modeling studies have predicted favorable interactions with enzymes and receptors involved in therapeutic pathways. For instance, computational docking has revealed that this compound may exhibit inhibitory activity against certain kinases, which are implicated in cancer progression. Such insights have guided experimental efforts toward optimizing its pharmacological properties.

The hydrochloride salt form of this compound enhances its solubility in aqueous media, facilitating its use in biological assays and formulation development. This property is particularly important for drug delivery systems where bioavailability is a critical factor. The stability of the hydrochloride salt under various storage conditions also makes it a practical choice for industrial-scale production.

In the context of drug discovery pipelines, 2-propen-1-amine, 3-(5-fluoro-2-pyridinyl)-, hydrochloride (1:1) represents a promising scaffold for further derivatization. Researchers have employed structure-based design principles to modify its core structure while retaining its bioactive features. Such modifications aim to enhance potency, selectivity, and patient compliance. The versatility of this compound underscores its potential as a building block for next-generation therapeutics.

The role of fluorinated pyridines in medicinal chemistry extends beyond simple pharmacophores; they also influence drug metabolism and transport properties. The electron-withdrawing nature of fluorine can alter the electronic distribution within the molecule, affecting its interaction with metabolic enzymes like cytochrome P450s. Understanding these relationships is essential for predicting drug-drug interactions and optimizing dosing regimens.

Current research trends indicate that 2-propen-1-amine, 3-(5-fluoro-2-pyridinyl)-, hydrochloride (1:1) may find applications beyond oncology. Studies are exploring its potential in treating inflammatory diseases by targeting specific signaling pathways modulated by fluorinated pyridines. Additionally, its structural features make it a candidate for developing antiviral agents where precise molecular interactions are crucial for efficacy.

The industrial production of 2-propen-1-amine, 3-(5-fluoro-2-pyridinyl)-, hydrochloride (1:1) requires stringent quality control measures to ensure consistency and safety. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are employed to verify purity and structural integrity. These methods are critical for meeting regulatory standards set by pharmaceutical agencies worldwide.

Future directions in the study of CAS no 2870712-10-8 may include exploring its role in combination therapies where it could synergize with other drugs to improve treatment outcomes. The development of novel synthetic methodologies will also continue to drive innovation in this area, enabling access to more derivatives with tailored properties.

In summary,2-propen-1-amine, 3-(5-fluoro-2-pyridinyl)-, hydrochloride (1:1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further development into therapeutic agents addressing various diseases. As research progresses，this molecule is likely to play an increasingly important role in advancing drug discovery efforts worldwide.